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Compound of Interest

Compound Name: 3-Amino-4-nitropyridine 1-oxide

Cat. No.: B189874 Get Quote

CAS Number: 19349-78-1

This technical guide provides a comprehensive overview of 3-Amino-4-nitropyridine 1-oxide,

a heterocyclic organic compound of interest to researchers and professionals in drug

development and chemical synthesis. Due to the limited availability of detailed experimental

data for this specific compound, this guide also leverages information on closely related

analogues to provide a thorough understanding of its properties and potential applications.

Core Compound Properties
While specific experimental data for 3-Amino-4-nitropyridine 1-oxide is not extensively

reported in publicly available literature, its fundamental properties as confirmed by chemical

suppliers are summarized below.

Property Value Source

CAS Number 19349-78-1 Synchem[1]

Molecular Formula C₅H₅N₃O₃ Synchem[1]

Molecular Weight 155.11 g/mol Synchem[1]

Purity Typically ≥95% Synchem[1]
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For context, the related compound 4-Amino-3-nitropyridine (without the N-oxide) has a reported

melting point of 203-207 °C.[2]

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of 3-Amino-4-nitropyridine 1-oxide is not

readily available in peer-reviewed literature. However, the synthesis of structurally similar

compounds, such as other nitropyridine N-oxides, provides valuable insight into potential

synthetic routes. A common method involves the nitration of the corresponding amino-pyridine

N-oxide.

Below is a representative experimental protocol for a reaction involving a closely related

compound, 3-bromo-4-nitropyridine N-oxide, which is used in the synthesis of 3-fluoro-4-

aminopyridine. This protocol illustrates the handling and reaction conditions that are likely

applicable to 3-Amino-4-nitropyridine 1-oxide.

Representative Experimental Protocol: Synthesis of 3-
fluoro-4-nitropyridine N-oxide from 3-bromo-4-
nitropyridine N-oxide[3]
This nucleophilic aromatic substitution reaction demonstrates a key transformation of a

substituted 4-nitropyridine N-oxide.

Materials:

3-bromo-4-nitropyridine N-oxide

Tetrabutylammonium fluoride (TBAF)

Dimethyl sulfoxide (DMSO)

10% Palladium on carbon (Pd/C)

Methanol (MeOH)

Hydrogen gas (H₂)
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Procedure:

Fluorination:

Dissolve 3-bromo-4-nitropyridine N-oxide in DMSO.

Add 0.5 equivalents of TBAF to the solution at room temperature (25 °C).

Stir the reaction mixture for 5 minutes.

The reaction yields 3-fluoro-4-nitropyridine N-oxide.

Reduction (Hydrogenation):

To the resulting 3-fluoro-4-nitropyridine N-oxide, add 3 mg of 10% Pd/C.

Suspend the mixture in methanol.

Subject the reaction to 1 atmosphere of hydrogen gas at room temperature (25 °C) for 10

minutes.

This step quantitatively yields 3-fluoro-4-aminopyridine.

Monitoring and Analysis: The progress of such reactions is typically monitored by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC). The identity and

purity of the products are confirmed using techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy (¹H, ¹³C, ¹⁹F NMR) and mass spectrometry.
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Representative Synthesis Workflow

Fluorination Step

Reduction Step

3-bromo-4-nitropyridine
N-oxide

3-fluoro-4-nitropyridine
N-oxide

 25°C, 5 min

TBAF in DMSO

3-fluoro-4-aminopyridine

 25°C, 10 min

10% Pd/C, H₂

Methanol

Click to download full resolution via product page

Representative synthesis workflow for a related compound.

Potential Biological Activity and Applications in
Drug Development
While the specific biological activity of 3-Amino-4-nitropyridine 1-oxide has not been

extensively characterized, the broader class of nitropyridine N-oxides has garnered significant

interest in medicinal chemistry. These compounds are recognized for a range of biological

activities, suggesting potential therapeutic applications for the title compound.

Antimicrobial and Antiparasitic Activity: Quinoxaline 1,4-di-N-oxides, which share the N-oxide

feature, exhibit a wide spectrum of biological properties, including antimicrobial, antitumoral,

and antitrypanosomal activities.[3] For instance, 3-amino-1,4-di-N-oxide quinoxaline-2-

carbonitrile derivatives have been evaluated for their in vitro antimalarial and antileishmanial

activity.[3]
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Hypoxia-Activated Prodrugs in Cancer Therapy: A significant area of interest is the use of N-

oxides as hypoxia-activated prodrugs.[4] In the low-oxygen environment characteristic of solid

tumors, the N-oxide group can be bioreduced to release a cytotoxic agent. This targeted

activation minimizes damage to healthy, well-oxygenated tissues. For example, 3-amino-2-

quinoxalinecarbonitrile 1,4-dioxide has been shown to inhibit the expression of HIF-1α, a key

transcription factor in tumor survival and angiogenesis.[3]

Quorum Sensing Inhibition: 4-Nitropyridine-N-oxide has been identified as a quorum sensing

inhibitor in Pseudomonas aeruginosa.[4] Quorum sensing is a cell-to-cell communication

system used by bacteria to coordinate group behaviors, including biofilm formation and

virulence factor production. Inhibition of this pathway is a promising strategy for combating

bacterial infections without exerting direct bactericidal pressure, which can lead to resistance.

The presence of both an amino group and a nitro group on the pyridine N-oxide scaffold of 3-
Amino-4-nitropyridine 1-oxide suggests it could be a valuable intermediate for synthesizing

novel therapeutic agents with activities in these areas.
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Potential Therapeutic Pathways for Nitropyridine N-Oxides
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Potential signaling pathways targeted by nitropyridine N-oxides.

Safety and Handling
Detailed safety information for 3-Amino-4-nitropyridine 1-oxide is not available. However,

based on the data for the related compound 4-Amino-3-nitropyridine, the following precautions

should be considered:
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Hazard Classifications: May be harmful if swallowed, and may cause skin, eye, and

respiratory irritation.[2]

Personal Protective Equipment (PPE): It is recommended to use a dust mask (e.g., N95),

eye shields, and gloves when handling this compound.[2]

Storage: Store in a cool, dry, and well-ventilated area.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the

supplier before handling this chemical.

Conclusion
3-Amino-4-nitropyridine 1-oxide is a chemical intermediate with potential for use in the

synthesis of novel compounds with therapeutic applications, particularly in the areas of

oncology and infectious diseases. While detailed experimental data for this specific molecule is

sparse, information from closely related analogues provides a strong foundation for its potential

synthesis, handling, and application in drug discovery and development. Further research into

the biological activity of this compound is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b189874#3-amino-4-nitropyridine-1-oxide-cas-
number-19349-78-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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